2-(4-(methylthio)phenyl)-N-(4-(pyridin-3-yl)thiazol-2-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(4-(methylthio)phenyl)-N-(4-(pyridin-3-yl)thiazol-2-yl)acetamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound belongs to the class of thiazole derivatives, which have been extensively studied for their diverse biological activities.
Scientific Research Applications
- Research has explored the potential of this compound as an anticancer agent. Its structural features suggest interactions with cellular targets involved in cancer pathways. Scientists investigate its effects on tumor growth, apoptosis, and metastasis inhibition .
- The thiazole and pyridine moieties in this compound may contribute to anti-inflammatory effects. Researchers study its impact on inflammatory pathways, cytokine production, and immune response modulation .
- The thiazole ring and phenyl group make this compound interesting for antimicrobial research. Investigations focus on its efficacy against bacterial and fungal pathogens. It could potentially serve as a lead compound for drug development .
- Given its unique structure, scientists explore whether this compound has neuroprotective properties. Studies investigate its effects on neuronal cell viability, oxidative stress, and neuroinflammation .
- Researchers examine its ability to inhibit specific enzymes or receptors. For instance, it might interact with kinases, proteases, or G protein-coupled receptors. Such interactions could have therapeutic implications .
- The sulfur atom in the thiazole ring can form coordination complexes with metal ions. Scientists investigate its chelating properties and potential applications in metal-based therapies or catalysis .
Anticancer Properties
Anti-Inflammatory Activity
Antibacterial and Antifungal Properties
Neuroprotective Potential
Inhibition of Enzymes and Receptors
Metal Chelation and Coordination Chemistry
properties
IUPAC Name |
2-(4-methylsulfanylphenyl)-N-(4-pyridin-3-yl-1,3-thiazol-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H15N3OS2/c1-22-14-6-4-12(5-7-14)9-16(21)20-17-19-15(11-23-17)13-3-2-8-18-10-13/h2-8,10-11H,9H2,1H3,(H,19,20,21) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NVDSUJJIQYHGTQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CSC1=CC=C(C=C1)CC(=O)NC2=NC(=CS2)C3=CN=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H15N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
341.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(methylthio)phenyl)-N-(4-(pyridin-3-yl)thiazol-2-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.